N-(6-methoxybenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-2-ylmethyl)propanamide

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-3-phenyl-N-(pyridin-2-ylmethyl)propanamide
• InChI: InChI=1S/C23H21N3O2S/c1-28-19-11-12-20-21(15-19)29-23(25-20)26(16-18-9-5-6-14-24-18)22(27)13-10-17-7-3-2-4-8-17/h2-9,11-12,14-15H,10,13,16H2,1H3
• InChI Key: XADDPMMSSZVHFR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N(CC3=CC=CC=N3)C(=O)CCC4=CC=CC=C4
• Molecular Formula: C23H21N3O2S
• Molecular Weight: 403.5 g/mol
• CAS No.: 899964-60-4

Description

N-(6-methoxybenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-2-ylmethyl)propanamide is a useful research compound. Its molecular formula is C23H21N3O2S and its molecular weight is 403.5. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Evaluation as Anti-Inflammatory Agents

N-(6-methoxybenzo[d]thiazol-2-yl)-3-phenyl-N-(pyridin-2-ylmethyl)propanamide derivatives have been synthesized and evaluated for their potential as anti-inflammatory agents. These compounds have been studied for animal toxicity, analgesic, and anti-inflammatory activities, showing promising results in this field (Thabet et al., 2011).

Structural Characterization and Hydrogen Bonding

The structural characterization of similar N,4-diheteroaryl 2-aminothiazoles, including their protonation sites and hydrogen bonding patterns, has been conducted. These studies are crucial for understanding the molecular properties and interactions of such compounds (Böck et al., 2021).

Potential COVID-19 Inhibitors

Recent research has explored the potential of this compound derivatives as COVID-19 inhibitors. This includes molecular docking and dynamic simulation studies targeting the main protease of SARS-CoV-2 (Alghamdi et al., 2023).

Antibacterial and Antifungal Properties

Several derivatives of this compound have demonstrated significant antibacterial and antifungal activities. This includes comparisons to standard antimicrobial agents like Ampicilline and Flucanazole (Helal et al., 2013).

Anticancer Activity

Compounds containing this compound have shown promising anticancer activity. This includes studies on cytotoxicity against various cancer cell lines, revealing potential therapeutic applications in oncology (Kumbhare et al., 2014).

Mechanism of Action

Target of Action

The primary target of this compound is the p53 protein , a crucial regulator of cell cycle and apoptosis . The compound’s interaction with p53 leads to its activation, which in turn regulates the equilibrium between rapid cell proliferation and apoptosis .

Mode of Action

The compound interacts with its target, the p53 protein, leading to its activation . This activation results in changes in the levels of key mitochondrial proteins such as Bcl-2 and Bax . The balance in levels of these proteins is altered, which results in apoptosis by accelerating the expression of caspases .

Biochemical Pathways

The compound affects the mitochondrial-dependent pathways . The activation of p53 leads to changes in the levels of key mitochondrial proteins, altering the balance between them . This imbalance results in apoptosis, a form of programmed cell death, by accelerating the expression of caspases .

Result of Action

The compound exhibits anti-cancer activity against various cancer cell lines . It induces G2/M cell cycle arrest and apoptosis in treated cells . The compound can be considered as a potential small-molecule activator of p53, which regulates the equilibrium between rapid cell proliferation and apoptosis .

Future Directions

• Assessing its pharmacokinetics and toxicity profiles for clinical development.